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These application notes provide a comprehensive overview of the use of calcium sulfamate in
electroplating baths, primarily focusing on its potential roles in nickel and lead-tin alloy plating.
While nickel sulfamate is the dominant salt in nickel electroplating for producing low-stress
deposits, calcium sulfamate can be considered for specific applications as a supporting
electrolyte or stress-modifying agent.

Introduction to Sulfamate-Based Electroplating

Sulfamate-based electroplating solutions are renowned for their ability to produce metallic
deposits with exceptionally low internal stress, high ductility, and excellent purity.[1][2][3][4]
These characteristics make them ideal for engineering applications, particularly in the
aerospace, electronics, and medical device industries where component reliability under
mechanical or thermal stress is critical.[3][5] The foundational component of these baths is the
sulfamate anion (NH2S0Os™), derived from sulfamic acid.[1]

The most common sulfamate plating bath is the nickel sulfamate bath, which is superior to the
traditional Watts bath for applications requiring high ductility and low stress.[2] Lead-tin alloys
can also be plated from sulfamate solutions, offering an alternative to the more common
fluoborate-based electrolytes.[6]
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Potential Roles and Applications of Calcium
Sulfamate

While not a primary metal source for deposition, calcium sulfamate can be incorporated into
electroplating baths to modify the electrolyte properties and influence the final deposit. Its high
solubility in aqueous solutions makes it a viable candidate for these applications.

Supporting Electrolyte and Conductivity Enhancement

Calcium sulfamate can serve as a supporting electrolyte, increasing the ionic strength and
conductivity of the plating bath. In this role, it can help to ensure uniform current distribution
across the cathode, which is particularly important for plating complex geometries.

Stress Modification in Nickel Plating

Though less common than other stress-reducing additives, the addition of alkaline earth metal
salts has been explored in nickel sulfamate baths. A patent suggests that the inclusion of such
salts, in conjunction with nitrate ions, can contribute to producing pit-free nickel deposits with
very low internal stress, potentially even achieving compressive stress.[7] While the patent
primarily highlights the use of nickel nitrate, the principle could extend to the use of calcium
nitrate with a calcium sulfamate supporting electrolyte. However, it is crucial to note that the
stability of many calcium compounds is limited in the typical acidic pH range (3.5-4.5) of
sulfamate nickel baths.[8]

Quantitative Data: Bath Compositions and
Operating Parameters

The following tables summarize typical compositions and operating parameters for nickel and
lead-tin sulfamate electroplating baths. The inclusion of calcium sulfamate is presented as a
potential modification for specific applications.

Table 1: Nickel Sulfamate Electroplating Bath Composition
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Component Concentration Range Purpose

Nickel Sulfamate

] 300 - 600 g/L Primary source of nickel ions
(Ni(SO3NH2)2:4H20)
Nickel Bromide (NiBrz) 0-30g/L Anode corrosion promoter
) ] pH buffer and cathode film
Boric Acid (HsBOs) 30-45¢g/L -
modifier
Calcium Sulfamate Supporting electrolyte, stress
_ 10-50 g/L o
(Ca(S0sNH2)2) (Optional) modification
Wetting Agent (e.g., Sodium ] o
As required Reduces pitting
Lauryl Sulfate)
Stress Reducer (e.g., ) - )
As required Modifies deposit stress

Saccharin)

Table 2: Nickel Sulfamate Electroplating Operating Parameters

Parameter Value

oH 35-45

Temperature 40 - 60 °C

Cathode Current Density 2 - 25 A/dm2

Agitation Moderate to vigorous (air or mechanical)

Table 3: Lead-Tin Sulfamate Electroplating Bath Composition
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Component Concentration Range Purpose
Stannous Sulfamate o

40 - 100 g/L Source of tin ions
(Sn(SO3NH-2)2)
Lead Sulfamate ,

20-80g/L Source of lead ions
(Pb(S0O3NH2)2)

) ) Increases conductivity and
Sulfamic Acid (H2NSOsH) 80-120¢g/L )
prevents salt hydrolysis
Calcium Sulfamate )
) 20-60g/L Supporting electrolyte

(Ca(S0sNH2)2) (Optional)
Additives (e.g., Peptone, ] ] ] )

As required Grain refiner and brightener

Gelatin)

Table 4: Lead-Tin Sulfamate Electroplating Operating Parameters

Parameter Value

pH <1.0
Temperature 20-40°C
Cathode Current Density 1-5A/dm?

Agitation

Mild mechanical agitation

Experimental Protocols

The following are detailed protocols for the preparation and operation of nickel and lead-tin

sulfamate electroplating baths, including the optional addition of calcium sulfamate.

Protocol for Nickel Sulfamate Electroplating

Objective: To electroplate a low-stress nickel deposit onto a prepared substrate.

Materials:
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o Deionized water

¢ Nickel Sulfamate concentrate or crystals

 Nickel Bromide

» Boric Acid

e Calcium Sulfamate (optional)

» Activated carbon

o Plating tank with heating and agitation capabilities
» Nickel anodes (sulfur-depolarized)

» Rectifier

e Substrate to be plated (e.g., copper, brass)

o Standard laboratory glassware and safety equipment
Procedure:

» Bath Preparation: a. Fill the plating tank to approximately 75% of its final volume with
deionized water and heat to 50-60°C. b. Slowly dissolve the required amounts of nickel
sulfamate, nickel bromide, boric acid, and optionally, calcium sulfamate. Stir until all
components are fully dissolved. c. Add deionized water to reach the final volume. d. Perform
a high pH treatment (adjust to pH 5.0-5.5 with a nickel carbonate slurry) followed by the
addition of a small amount of hydrogen peroxide to precipitate iron and organic
contaminants. e. Add activated carbon and agitate for 1-2 hours to remove organic
impurities. f. Filter the solution into a clean plating tank. g. Adjust the pH to the operating
range of 3.5-4.5 using sulfamic acid.

o Electroplating: a. Immerse the cleaned and activated substrate into the plating bath. b.
Connect the substrate to the negative terminal (cathode) and the nickel anodes to the
positive terminal (anode) of the rectifier. c. Apply the desired current density (e.g., 5 A/dm?)
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and plate for the calculated time to achieve the target thickness. d. Maintain constant
agitation and temperature throughout the plating process.

o Post-Treatment: a. Remove the plated substrate from the bath. b. Rinse thoroughly with
deionized water. c. Dry the plated part.

Protocol for Lead-Tin Sulfamate Electroplating

Objective: To co-deposit a lead-tin alloy onto a prepared substrate.
Materials:

e Deionized water

e Stannous Sulfamate

e Lead Sulfamate

 Sulfamic Acid

o Calcium Sulfamate (optional)

e Grain refining additives

e Plating tank

e Lead-tin anodes (of the desired alloy composition)
e Rectifier

e Substrate to be plated

Procedure:

o Bath Preparation: a. Fill the plating tank to approximately 75% of its final volume with
deionized water. b. Slowly dissolve the required amount of sulfamic acid. c. In a separate
container, dissolve the stannous sulfamate and lead sulfamate in a portion of the sulfamic
acid solution. This prevents the hydrolysis of the metal salts. d. Add the dissolved metal
sulfamates to the main tank. e. If using, dissolve the calcium sulfamate in the bath. f. Add
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the grain refining additives as per the supplier's recommendations. g. Add deionized water to
the final volume and stir to ensure homogeneity.

Electroplating: a. Immerse the cleaned and activated substrate into the plating bath. b.
Connect the substrate to the cathode and the lead-tin anodes to the anode of the rectifier. c.
Apply a current density within the range of 1-5 A/dm?. d. Plate for the required duration to
achieve the desired thickness and alloy composition.

Post-Treatment: a. Remove the plated part and rinse immediately and thoroughly with
deionized water. b. Dry the part.

Visualizations

Caption: General workflow for the electroplating process.

Caption: Logical steps for preparing a sulfamate electroplating bath.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Calcium Sulfamate in Electroplating
Baths: Detailed Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079793#application-of-calcium-sulfamate-in-
electroplating-baths]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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